Cas no 158745-64-3 (Ethyl 8-phenyl-1-thia-4-azaspiro4.5decane-3-carboxylate)

Ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylate is a spirocyclic compound featuring a unique thia-aza heterocyclic core. Its structural complexity, combining phenyl and ester functionalities with a spiro scaffold, makes it a valuable intermediate in pharmaceutical and agrochemical research. The compound exhibits potential for further derivatization due to its reactive carboxylate group and rigid spirocyclic framework, which can enhance molecular stability and binding affinity. Its synthetic versatility allows applications in the development of bioactive molecules, particularly in CNS-targeting or antimicrobial agents. The presence of sulfur and nitrogen within the spiro system may contribute to distinct electronic and steric properties, facilitating interactions with biological targets.

Ethyl 8-phenyl-1-thia-4-azaspiro4.5decane-3-carboxylate structure

158745-64-3 structure

Product Name:Ethyl 8-phenyl-1-thia-4-azaspiro4.5decane-3-carboxylate

CAS No:158745-64-3

MF:C₁₇H₂₃NO₂S

MW:305.435023546219

CID:4607099

Update Time:2025-10-25

Ethyl 8-phenyl-1-thia-4-azaspiro4.5decane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylate
- 1-Thia-4-azaspiro[4.5]decane-3-carboxylic acid, 8-phenyl-, ethyl ester
- Ethyl 8-phenyl-1-thia-4-azaspiro4.5decane-3-carboxylate
- Inchi： 1S/C17H23NO2S/c1-2-20-16(19)15-12-21-17(18-15)10-8-14(9-11-17)13-6-4-3-5-7-13/h3-7,14-15,18H,2,8-12H2,1H3
- InChI Key： ACPAYMKCIDWDHT-UHFFFAOYSA-N
- SMILES： S1C2(CCC(C3=CC=CC=C3)CC2)NC(C(OCC)=O)C1

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 452.1±45.0 °C at 760 mmHg
Flash Point: 227.2±28.7 °C
Vapor Pressure: 0.0±1.1 mmHg at 25°C

Ethyl 8-phenyl-1-thia-4-azaspiro4.5decane-3-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Ethyl 8-phenyl-1-thia-4-azaspiro4.5decane-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E151935-25mg	Ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylate	158745-64-3		25mg	$ 230.00	2022-06-05
TRC	E151935-50mg	Ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylate	158745-64-3		50mg	$ 380.00	2022-06-05
Key Organics Ltd	3N-524S-1MG	ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylate	158745-64-3	>90%	1mg	£37.00	2023-09-07
Key Organics Ltd	3N-524S-5MG	ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylate	158745-64-3	>90%	5mg	£46.00	2023-09-07
Key Organics Ltd	3N-524S-10MG	ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylate	158745-64-3	>90%	10mg	£63.00	2023-09-07
Key Organics Ltd	3N-524S-0.5G	ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylate	158745-64-3	>90%	0.5g	£385.00	2023-09-07
Key Organics Ltd	3N-524S-1G	ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylate	158745-64-3	>90%	1g	£770.00	2023-09-07
Key Organics Ltd	3N-524S-5G	ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylate	158745-64-3	>90%	5g	£3080.00	2023-09-07
Key Organics Ltd	3N-524S-10G	ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylate	158745-64-3	>90%	10g	£5775.00	2023-09-07
A2B Chem LLC	AI71653-1mg	ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylate	158745-64-3	>90%	1mg	$201.00	2024-04-20

Ethyl 8-phenyl-1-thia-4-azaspiro4.5decane-3-carboxylate Related Literature

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2. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

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3. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

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4. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 8-phenyl-1-thia-4-azaspiro4.5decane-3-carboxylate

Ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylate: A Comprehensive Overview

The compound Ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylate (CAS No. 158745-64-3) is a unique chemical entity that has garnered significant attention in the field of biomedical research. This compound belongs to the class of spiro compounds, which are characterized by their bicyclic structure formed by two rings sharing a single atom. The spiro[4.5]decane framework indicates a decane chain where two rings (one with four members and another with five) intersect at one carbon atom.

One of the key features of this compound is its thia-azaspiro structure, which combines sulfur and nitrogen atoms within the spiro system. This unique arrangement imparts distinct chemical properties and potential biological activities that make it an interesting candidate for further investigation in various therapeutic areas.

Recent studies have highlighted the importance of spiro compounds in drug discovery due to their ability to combine multiple pharmacophores into a single molecule, enhancing both efficacy and selectivity. The phenyl group attached at position 8 adds an aromatic component to the structure, which can influence the compound's interactions with biological targets.

Ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylate has been explored for its potential applications in anti-inflammatory and antimicrobial therapies. The carboxylate group at position 3 suggests that this compound may exhibit acidic properties, which could be harnessed for drug delivery systems or as a site for further functionalization.

Research in the field of medicinal chemistry has shown that spiro compounds can serve as versatile scaffolds for the development of novel drugs. The thia-azaspiro framework, in particular, offers a balance between rigidity and flexibility, which is crucial for maintaining the desired conformational properties required for binding to target proteins.

Furthermore, the ethyl group at position 3 indicates that this compound may have good solubility in organic solvents, making it suitable for various pharmacokinetic studies. The combination of these structural features positions Ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylate as a promising candidate for further exploration in the realm of biopharmaceuticals.

In conclusion, the compound Ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylate represents an exciting frontier in biomedical research. Its unique structural features, combined with the latest advancements in drug design and scaffold-based discovery, position it as a potential breakthrough in the development of next-generation therapies.